1-(2',4'-Dichloro-biphenyl-4-yl)-6-hydroxy-hexan-1-one

• Molecular Formula: C18H18Cl2O2
• Molecular Weight: 337.2 g/mol
• IUPAC Name: 1-[4-(2,4-dichlorophenyl)phenyl]-6-hydroxyhexan-1-one
• InChI: InChI=1S/C18H18Cl2O2/c19-15-9-10-16(17(20)12-15)13-5-7-14(8-6-13)18(22)4-2-1-3-11-21/h5-10,12,21H,1-4,11H2
• InChI Key: ABHWKVKVDHFWPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=C(C=C2)Cl)Cl)C(=O)CCCCCO
• Synonyms: ABD 328; ABD-328; ABD328

Description

1-(2',4'-Dichloro-biphenyl-4-yl)-6-hydroxy-hexan-1-one, also known as this compound, is a useful research compound. Its molecular formula is C18H18Cl2O2 and its molecular weight is 337.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2′,4′-Dichloro-biphenyl-4-yl)-hex-5-en-1-one (1.1 g) was dissolved in 0.5 M 9-BBN (6.9 mL) and stirred at room temperature for 4 hours. Sodium perborate (1 g) was added and the mixture stirred at room temperature for 1 hour. Water (3 mL) was added and the mixture stirred at 50° C. for 2 hours, then overnight at room temperature. The mixture was extracted with ether, dried, and evaporated to give an oil. The oil was purified by column chromatography to give an oil which solidified to a white amorphous solid on standing, and which was recrystallised from ether/petrol to give the title compound as a white powder. 13C NMR (CDCl3): δ23.9, 25.5, 32.5, 38.6, 62.7, 127.4, 128.0, 129.7, 129.9, 131.9, 133.1, 134.5, 136.3, 138.0, 142.8 and 199.9. 1H NMR (CDCl3): δ 1.45 (2H, m), 1.60 (2H, m), 1.80 (2H, m), 3.01 (2H, t, J=6.5 Hz), 3.68 (2H, t, J=6.5 Hz), 7.28 (2H, d, J=8.2 Hz), 7.30 (1H, s), 7.50 (2H, m) and 8.01 (2H, d, J=8.2 Hz).